Cas no 1207012-86-9 (methyl 4-[(3-chlorophenyl)amino]-6-ethoxyquinoline-2-carboxylate)

• Product Name: methyl 4-[(3-chlorophenyl)amino]-6-ethoxyquinoline-2-carboxylate
• CAS No: 1207012-86-9
• MF: C₁₉H₁₇ClN₂O₃
• MW: 356.802883863449
• CID: 5390246
• Update Time: 2025-07-21

methyl 4-[(3-chlorophenyl)amino]-6-ethoxyquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• XCOLXIFLJGKCKS-UHFFFAOYSA-N
• methyl 4-[(3-chlorophenyl)amino]-6-ethoxyquinoline-2-carboxylate

• Inchi： 1S/C19H17ClN2O3/c1-3-25-14-7-8-16-15(10-14)17(11-18(22-16)19(23)24-2)21-13-6-4-5-12(20)9-13/h4-11H,3H2,1-2H3,(H,21,22)
• InChI Key： XCOLXIFLJGKCKS-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(OCC)C=C2)=C(NC2=CC=CC(Cl)=C2)C=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on methyl 4-[(3-chlorophenyl)amino]-6-ethoxyquinoline-2-carboxylate

Comprehensive Overview of Methyl 4-[(3-Chlorophenyl)amino]-6-Ethoxyquinoline-2-Carboxylate (CAS No. 1207012-86-9)

Methyl 4-[(3-chlorophenyl)amino]-6-ethoxyquinoline-2-carboxylate (CAS No. 1207012-86-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This quinoline derivative features a methyl carboxylate group, an ethoxy substituent, and a 3-chlorophenylamino moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine.

The compound’s molecular structure (C₁₉H₁₇ClN₂O₃) highlights its relevance in medicinal chemistry. Recent studies suggest its applicability in modulating cell signaling pathways, a hot topic in oncology and autoimmune disease research. With the rise of AI-driven drug design, computational models have identified this compound as a candidate for structure-activity relationship (SAR) studies, addressing frequent search queries like "quinoline-based drug development" or "small molecule therapeutics." Its synthetic accessibility and structural tunability further enhance its appeal for high-throughput screening.

From an industrial perspective, methyl 4-[(3-chlorophenyl)amino]-6-ethoxyquinoline-2-carboxylate is valued for its role in optimizing crop protection chemicals. As sustainable agriculture gains traction, agrochemical researchers investigate its derivatives for pest resistance management, responding to searches such as "eco-friendly pesticide alternatives." The ethoxy group’s lipophilicity improves compound bioavailability, a critical factor in formulation science.

Analytical characterization of CAS No. 1207012-86-9 involves advanced techniques like HPLC-MS and NMR spectroscopy, ensuring purity for regulatory compliance. Environmental safety assessments, including biodegradability studies, are also underway, reflecting global concerns about green chemistry. This dual focus on efficacy and sustainability positions the compound as a subject of interdisciplinary research, bridging gaps between academia and industry.

In summary, methyl 4-[(3-chlorophenyl)amino]-6-ethoxyquinoline-2-carboxylate exemplifies innovation in functionalized heterocyclic compounds. Its adaptability to drug discovery and agrochemical applications, combined with rigorous safety profiling, ensures its prominence in scientific discourse. As demand for targeted therapies and sustainable chemicals grows, this compound remains a key player in addressing modern challenges.